Cas no 1211536-17-2 ((4-Tert-butylpyridin-3-yl)methanamine)

• Product Name: (4-Tert-butylpyridin-3-yl)methanamine
• CAS No: 1211536-17-2
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD18254157
• CID: 4578013
• PubChem ID: 83914345
• Update Time: 2025-10-09

(4-Tert-butylpyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylpyridin-3-yl)methanamine
• AT18147
• (4-(TERT-BUTYL)PYRIDIN-3-YL)METHANAMINE
• (4-Tert-butylpyridin-3-yl)methanamine

• MDL： MFCD18254157
• Inchi： 1S/C10H16N2/c1-10(2,3)9-4-5-12-7-8(9)6-11/h4-5,7H,6,11H2,1-3H3
• InChI Key： CIXTUEIOJAOKTI-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C=1)CN)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Tert-butylpyridin-3-yl)methanamine

Comprehensive Overview of (4-Tert-butylpyridin-3-yl)methanamine (CAS No. 1211536-17-2): Properties, Applications, and Industry Insights

The compound (4-Tert-butylpyridin-3-yl)methanamine (CAS No. 1211536-17-2) is a specialized pyridine derivative with a unique molecular structure featuring a tert-butyl group and an aminomethyl substituent. This structure grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, material science, and catalysis research. Its CAS registry number, 1211536-17-2, is critical for precise identification in global chemical databases, ensuring compliance with regulatory standards like REACH and FDA guidelines.

In recent years, the demand for high-purity amine compounds like (4-Tert-butylpyridin-3-yl)methanamine has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a ligand in metal-organic frameworks (MOFs) and bioconjugation agents. A trending topic in 2024 is the exploration of sustainable synthesis routes for such compounds, aligning with the green chemistry movement. Questions like "How to optimize the yield of (4-Tert-butylpyridin-3-yl)methanamine?" or "What are its stability parameters under varying pH conditions?" frequently appear in academic forums and search engines.

The physicochemical properties of CAS No. 1211536-17-2 include a moderate polarity due to its pyridine ring and aliphatic amine, which enhances solubility in polar solvents like ethanol and DMSO. This trait is pivotal for its use in drug formulation, where bioavailability is a key concern. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic often searched by quality control professionals.

From an industrial perspective, (4-Tert-butylpyridin-3-yl)methanamine is gaining attention in the agrochemical sector for designing novel pesticides with lower environmental persistence. Its structural modularity allows derivatization to enhance target specificity—a hot topic in precision agriculture. Meanwhile, patent filings reveal its utility in electronic materials, particularly as a precursor for organic semiconductors, addressing the demand for flexible electronics.

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